Cas no 1262007-02-2 (4-(3-N,N-Dimethylsulfamoylphenyl)-3-fluorobenzoic acid)

• Product Name: 4-(3-N,N-Dimethylsulfamoylphenyl)-3-fluorobenzoic acid
• CAS No: 1262007-02-2
• MF: C₁₅H₁₄FNO₄S
• MW: 323.339366436005
• MDL: MFCD18322962
• CID: 5168168
• Update Time: 2026-03-04

4-(3-N,N-Dimethylsulfamoylphenyl)-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-N,N-Dimethylsulfamoylphenyl)-3-fluorobenzoic acid
• 4-[3-(Dimethylsulfamoyl)phenyl]-3-fluorobenzoic acid

• MDL： MFCD18322962
• Inchi： 1S/C15H14FNO4S/c1-17(2)22(20,21)12-5-3-4-10(8-12)13-7-6-11(15(18)19)9-14(13)16/h3-9H,1-2H3,(H,18,19)
• InChI Key： VRGDKKNPJTYNRT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=CC(C(=O)O)=CC=2F)C=1)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 502
• XLogP3: 2.3
• Topological Polar Surface Area: 83.1